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Compound Name: Chlormequat

Cat. No.: B1206847 Get Quote

Technical Support Center: Minimizing
Chlormequat Spray Drift
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on refining application techniques to minimize

Chlormequat spray drift. The following troubleshooting guides, frequently asked questions

(FAQs), and experimental protocols are designed to address specific issues encountered

during experimental applications.
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Issue Potential Cause Recommended Solution

Noticeable phytotoxicity on

adjacent non-target plants.

Spray Drift: Fine droplets have

moved outside the intended

application area due to wind or

improper application

technique.

1. Cease application if wind

speeds exceed 10 mph.[1][2]

2. Increase droplet size by

using low-drift nozzles (e.g., air

induction nozzles).[1][3] 3.

Lower boom height to the

minimum effective height for

uniform coverage (e.g., 50cm

above the target).[2][4] 4.

Utilize a drift-reducing adjuvant

in the tank mix.[1] 5. Establish

a downwind buffer zone and

do not spray when the wind is

blowing towards sensitive

areas.

Inconsistent Chlormequat

efficacy within the target area.

Uneven Spray Distribution:

This can be caused by

improper nozzle selection,

incorrect boom height, or

excessive sprayer speed.

1. Ensure proper nozzle

overlap according to

manufacturer specifications to

achieve uniform coverage. 2.

Maintain a consistent and

appropriate sprayer speed.

High speeds can create

turbulence and lead to uneven

deposition.[2][5] 3. Calibrate

your sprayer to ensure the

target application rate is being

delivered consistently across

the boom.

Reduced efficacy despite

correct dosage.

Poor Plant Uptake:

Chlormequat is primarily

absorbed through the leaves,

and uptake can be affected by

environmental conditions.

1. Apply during high humidity

conditions or when leaves are

likely to remain wet for several

hours, such as early morning

or late in the day, to enhance

absorption.[6] 2. Include a non-

ionic surfactant to improve
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foliar uptake.[6] 3. Avoid

application when temperatures

are low (below 10°C) as this

can reduce plant

responsiveness.[6]

Visible drift despite using low-

drift nozzles.

Nozzle Pressure Too High:

Operating nozzles above their

recommended pressure range

can decrease droplet size and

negate the benefits of low-drift

technology.

1. Operate nozzles within the

manufacturer's recommended

pressure range. For many low-

drift nozzles, this is typically

between 30 and 60 psi. 2.

Increase nozzle orifice size

rather than pressure to

increase the flow rate.

Clogging of air induction

nozzles.

Incompatible Tank Mix or Poor

Water Quality: Some adjuvants

or formulation components can

be incompatible, leading to

precipitates that clog nozzles.

1. Perform a jar test to check

for compatibility before mixing

a full tank. 2. Ensure proper

mixing order when adding

multiple products to the tank.

3. Use clean water and

appropriate filters in your spray

system.

Frequently Asked Questions (FAQs)
1. What is the primary mechanism of Chlormequat and how does it relate to spray drift

concerns?

Chlormequat is a plant growth regulator that works by inhibiting the biosynthesis of

gibberellins, which are hormones responsible for cell elongation.[6][7] This results in shorter,

thicker stems, making plants more resistant to lodging (bending over). The concern with spray

drift is that this potent biological activity can affect non-target plants, causing unintended growth

regulation, stunting, or other phytotoxic effects.

2. What are the most critical environmental factors to consider for minimizing Chlormequat
spray drift?
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The most critical environmental factors are:

Wind Speed and Direction: Do not spray when wind speeds are high (ideally less than 10

mph) or when the wind is blowing towards sensitive, non-target areas.[1][2]

Temperature and Humidity: High temperatures and low humidity can cause spray droplets to

evaporate, making them smaller and more susceptible to drift.[8] Applying in cooler, more

humid conditions is preferable.

Temperature Inversions: Avoid spraying during temperature inversions, which are common in

the early morning or evening.[8] During an inversion, a layer of cool air is trapped near the

ground by a layer of warm air, which can cause fine spray droplets to remain suspended and

travel long distances.

3. How do low-drift nozzles reduce spray drift?

Low-drift nozzles, such as air induction (AI) or pre-orifice nozzles, are engineered to produce

larger, coarser droplets with fewer fine, drift-prone particles.[3]

Air induction nozzles mix air with the spray liquid, creating larger, air-filled droplets that are

heavier and fall more quickly.[1]

Pre-orifice nozzles use a chamber to reduce the pressure of the liquid before it exits the

nozzle tip, resulting in larger droplets.[3]

4. What is the role of adjuvants in a drift reduction strategy?

Drift reduction adjuvants are added to the spray tank to modify the physical properties of the

spray solution.[1] They typically work by increasing the viscosity of the liquid, which helps to

produce larger, heavier droplets and reduce the number of fine particles that are susceptible to

drift. Some adjuvants can reduce the number of driftable fines by over 60%.[1]

5. Can I completely eliminate spray drift?

While it is impossible to completely eliminate spray drift, implementing a combination of best

management practices can significantly reduce it to manageable levels. This includes using
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appropriate equipment (low-drift nozzles), monitoring weather conditions, adjusting application

techniques (boom height, speed), and using drift-reducing adjuvants.

Data Presentation: Drift Reduction Technologies
The following tables summarize quantitative data on the effectiveness of various drift reduction

technologies.

Table 1: Comparison of Driftable Fines from Different Nozzle Types

Nozzle Type
Percentage of Driftable
Fines (<150 µm)

Droplet Size Classification

Cone Jet High Fine

Extended Range (XR) Flat Fan Moderate to High Medium

Drift Guard (DG) Flat Fan Moderate Medium-Coarse

Turbo TeeJet Low to Moderate Coarse

Air Induction (AI) Flat Fan Very Low Very Coarse

AI Turbo TeeJet Lowest Extremely Coarse

Data synthesized from multiple sources indicating relative drift potential.[1]

Table 2: Efficacy of Drift Reduction Adjuvants (DRA)
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Adjuvant Type
Active
Ingredient

Droplet Size
(VMD)
Increase

Ground Drift
Reduction

Airborne Drift
Reduction

Polymer Blend Polymer
Significant

Increase
Up to 60.53% Varies

Organic Silicone Surfactant
Moderate

Increase
Varies Up to 85.76%

Guar Gum Polysaccharide
Significant

Increase
High High

Oil Emulsion Oil-based
Moderate

Increase
Moderate Moderate

Performance can vary based on nozzle type, pressure, and environmental conditions.[9]

Experimental Protocols
1. Protocol for Wind Tunnel Measurement of Spray Drift Potential

This protocol is based on standardized methods for laboratory measurement of spray drift.[10]

Objective: To quantify the drift potential of a specific Chlormequat formulation, nozzle type,

and pressure combination in a controlled wind tunnel environment.

Methodology:

Setup:

Position a single spray nozzle in the wind tunnel, ensuring it is perpendicular to the airflow.

Set the wind tunnel to a predetermined air speed (e.g., 5 m/s).

Place a patternator or horizontal collectors on the floor of the tunnel and vertical collectors

(e.g., polyethylene lines) at a set distance downwind (e.g., 2 meters) to capture ground

and airborne drift, respectively.[9]
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Spray Solution Preparation:

Prepare the Chlormequat spray solution at the desired concentration, including any

adjuvants.

Add a fluorescent tracer dye to the tank mix to allow for quantitative analysis of the

deposits.

Application:

Operate the nozzle at the specified pressure for a fixed duration (e.g., 30 seconds).

Sample Collection and Analysis:

After spraying, carefully collect the horizontal and vertical collectors.

Wash the collectors with a known volume of solvent (e.g., deionized water or ethanol) to

extract the fluorescent tracer.

Analyze the concentration of the tracer in the solvent using a fluorometer.

Data Calculation:

Calculate the amount of spray deposited at each collector location.

Determine the ground and airborne drift profiles by plotting the deposition against the

distance from the nozzle.

Calculate the Drift Potential Reduction Percentage (DPRP) by comparing the results to a

reference sprayer setup.[9]

2. Protocol for Field Measurement of Spray Drift Deposition

This protocol is based on standardized methods for field measurement of spray drift.[11]

Objective: To measure the downwind deposition of a Chlormequat spray application under

real-world field conditions.
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Methodology:

Site Selection and Setup:

Choose a flat, open field with a uniform surface.

Establish a spray track and lay out sample collectors (e.g., petri dishes, filter paper) on the

ground at various distances downwind from the spray track.

Set up a weather station to continuously monitor wind speed and direction, temperature,

and relative humidity at boom height.

Sprayer Calibration:

Calibrate the field sprayer to deliver the correct application rate and ensure uniform output

from all nozzles.

Application:

Conduct the spray application along the designated track, maintaining a constant speed

and boom height.

Record all application parameters (e.g., speed, pressure, boom height) and weather

conditions.

Sample Collection and Analysis:

Immediately after the spray cloud has passed, collect the sample collectors.

Store the samples in sealed containers to prevent contamination and degradation.

Extract the Chlormequat from the collectors using an appropriate solvent.

Analyze the concentration of Chlormequat in the extracts using a suitable analytical

method (e.g., liquid chromatography-mass spectrometry).

Data Analysis:
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Calculate the spray deposition at each downwind distance.

Generate a deposition curve by plotting the deposition against the downwind distance.

Compare the results to standard deposition curves or a reference application to assess

the drift reduction achieved.

Visualizations
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Solution with Tracer

Position Nozzle in
Wind Tunnel

Calibrate Nozzle
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Set Wind Speed Spray Application Collect Ground and
Airborne Samples Extract Tracer Fluorometric Analysis Calculate Drift Profile

Click to download full resolution via product page

Experimental workflow for wind tunnel drift analysis.
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Key factors influencing Chlormequat spray drift.
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Proposed signaling pathway affected by Chlormequat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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